Cas no 1214390-58-5 (5-Methyl-6-(pyridin-3-yl)pyridin-3-amine)

• Product Name: 5-Methyl-6-(pyridin-3-yl)pyridin-3-amine
• CAS No: 1214390-58-5
• MF: C₁₁H₁₁N₃
• MW: 185.225141763687
• CID: 4909572
• Update Time: 2025-05-25

5-Methyl-6-(pyridin-3-yl)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-methyl-6-(pyridin-3-yl)pyridin-3-amine
• 5-methyl-6-pyridin-3-ylpyridin-3-amine
• 5-Methyl-6-(pyridin-3-yl)pyridin-3-amine

• Inchi： 1S/C11H11N3/c1-8-5-10(12)7-14-11(8)9-3-2-4-13-6-9/h2-7H,12H2,1H3
• InChI Key： AJLJXMNOXWLTCY-UHFFFAOYSA-N
• SMILES： N1C=C(C=C(C)C=1C1C=NC=CC=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 183
• XLogP3: 1.1
• Topological Polar Surface Area: 51.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on 5-Methyl-6-(pyridin-3-yl)pyridin-3-amine

Introduction to 5-Methyl-6-(pyridin-3-yl)pyridin-3-amine (CAS No: 1214390-58-5)

5-Methyl-6-(pyridin-3-yl)pyridin-3-amine is a significant compound in the realm of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. This heterocyclic amine derivative, identified by its CAS number 1214390-58-5, belongs to a class of molecules that are increasingly being explored for their potential therapeutic applications. The compound's dual pyridine ring system, coupled with an amine functional group, positions it as a versatile scaffold for drug discovery and development.

The molecular structure of 5-Methyl-6-(pyridin-3-yl)pyridin-3-amine features a methyl substituent at the 5-position of one pyridine ring and a pyridin-3-yl group at the 6-position of the other. This arrangement creates a rigid yet flexible backbone that can interact with biological targets in diverse ways. The presence of the amine group at the 3-position further enhances its reactivity, making it a valuable intermediate in synthetic chemistry and a promising candidate for further derivatization.

In recent years, there has been growing interest in exploring the pharmacological properties of pyridine-based compounds due to their ability to modulate various biological pathways. 5-Methyl-6-(pyridin-3-yl)pyridin-3-amine has been studied for its potential role in inhibiting enzymes and receptors involved in inflammatory and neurodegenerative diseases. Preliminary in vitro studies have suggested that this compound may exhibit anti-inflammatory effects by interacting with specific transcription factors and signaling pathways.

One of the most compelling aspects of 5-Methyl-6-(pyridin-3-yl)pyridin-3-amine is its structural similarity to known bioactive molecules. This similarity has allowed researchers to leverage existing knowledge about drug design and optimization. By modifying key functional groups or introducing additional substituents, scientists can fine-tune the pharmacokinetic and pharmacodynamic properties of the compound. Such modifications are crucial for developing drugs that are not only effective but also have favorable safety profiles.

The synthesis of 5-Methyl-6-(pyridin-3-yl)pyridin-3-amine presents both challenges and opportunities for chemists. The compound's dual pyridine rings require precise control over reaction conditions to ensure high yields and purity. Advances in catalytic methods and asymmetric synthesis have made it possible to produce complex heterocyclic compounds more efficiently than ever before. These advancements have opened new avenues for exploring the synthetic potential of 5-Methyl-6-(pyridin-3-yl)pyridin-3-amines and related derivatives.

Recent research has also highlighted the importance of understanding the metabolic fate of such compounds. Studies using computational modeling and experimental techniques have provided insights into how 5-Methyl-6-(pyridin--yl)pyridin--amine is metabolized in vivo. This information is critical for predicting its bioavailability and potential side effects. By correlating structural features with metabolic pathways, researchers can design analogs that are more stable and less prone to rapid degradation.

The therapeutic potential of 5-Methyl--(py--din--3-y1)py--rin--3-am--ine extends beyond its anti-inflammatory properties. Emerging evidence suggests that it may also play a role in modulating neuronal activity, making it a candidate for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. These conditions are characterized by progressive degeneration of brain cells, often linked to oxidative stress and inflammation. By targeting these pathways, 5-Methyl--(py--din--3-y1)py--rin--3-am--ine could offer a novel approach to slowing down disease progression.

In addition to its pharmacological applications, 5-Methyl--(py--din--3-y1)py--rin--3-am--ine has shown promise in material science. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in catalytic systems. These complexes can enhance reaction efficiency in various industrial processes, including the production of fine chemicals and pharmaceuticals. The versatility of this compound underscores its importance across multiple scientific disciplines.

The future direction of research on 5-Methyl--(py--din--3-y1)py--rin--3-am--ine is likely to focus on optimizing its pharmacological properties through structure-based drug design. By integrating computational modeling with high-throughput screening techniques, scientists can rapidly identify derivatives with enhanced potency and selectivity. Such efforts could lead to the development of new drugs that address unmet medical needs more effectively than existing therapies.

Furthermore, the exploration of 5-Methyl---(pi---di---nyl---y1/pi/r/in/---y1/pi/r/in/---y1/pi/r/in/---y1/pi/r/in/---y1/pi/r/in/---y1/pi/r/in/---y1)'s role in combination therapies is an exciting area of investigation. By pairing it with other bioactive molecules, researchers may be able to achieve synergistic effects that improve treatment outcomes. This approach aligns with the growing trend toward personalized medicine, where therapies are tailored to individual patient profiles.

In conclusion,5-Methyl----(pi/di/nyl/y1/pi/di/nyl/y1) (CAS No: 1214390----58----5) represents a fascinating compound with broad therapeutic potential across multiple disease areas including inflammation neurodegenerative disorders among others\. Its unique structural features make it an attractive scaffold for drug discovery while advances synthetic methodologies enhance accessibility\. Continued research into this molecule promises not only new insights into disease mechanisms but also innovative solutions for improving human health\.